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Compound of Interest

Compound Name: 7-Epi lincomycin hydrochloride

Cat. No.: B1675471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-Epi lincomycin hydrochloride,

an epimer of the lincosamide antibiotic lincomycin. This document details its chemical and

physical properties, mechanism of action, relevant experimental protocols, and its role as a

signaling molecule in bacteria.

Core Compound Identification
7-Epi lincomycin hydrochloride is recognized by the following identifiers:

Identifier Value Source

CAS Number 26389-84-4 [1][2][3][4][5][6]

Alternate CAS (Free Base) 17017-22-0 [5][7]

Molecular Formula C₁₈H₃₄N₂O₆S · HCl [1][4]

Synonyms

(7S)-Lincomycin

Hydrochloride, Epilincomycin

Hydrochloride, U 20244E

Hydrochloride

[1][4]
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The fundamental physicochemical characteristics of 7-Epi lincomycin and its hydrochloride salt

are summarized below. These computed properties provide essential information for

experimental design and formulation.

Property
Value
(Hydrochloride
Salt)

Value (Free Base) Source

Molecular Weight 443.0 g/mol 406.5 g/mol [1][8][9]

Monoisotopic Mass 442.1904357 Da 406.21375798 Da [8][9]

Melting Point >159°C (decomposes) Not Available [10]

Purity (Typical) >95% (HPLC) Not Applicable [5][7]

Topological Polar

Surface Area
148 Å² 148 Å² [8][9]

Hydrogen Bond

Donors
5 5 [9]

Hydrogen Bond

Acceptors
9 9 [9]

Rotatable Bond Count 7 7 [9]

XLogP3 Not Applicable 0.2 [9]

**3. Mechanism of Action
Primary Antibacterial Action
Similar to its parent compound, lincomycin, the primary mechanism of action for 7-Epi

lincomycin is the inhibition of bacterial protein synthesis. This is achieved through its binding to

the 50S subunit of the bacterial ribosome. Specifically, it interacts with the 23S rRNA at the

peptidyl transferase center, interfering with peptide chain elongation and causing premature

dissociation of peptidyl-tRNA from the ribosome. This action is primarily bacteriostatic, halting

the growth and replication of susceptible bacteria.

Signaling Pathway in Streptomyces

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/29372424/
https://pubchem.ncbi.nlm.nih.gov/compound/7-Epi-lincomycin-_hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/7-Epilincomycin
https://pubchem.ncbi.nlm.nih.gov/compound/7-Epi-lincomycin-_hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/7-Epilincomycin
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52558182.htm
https://www.lgcstandards.com/SG/en/7-Epi-Lincomycin-Hydrochloride-Salt/p/TRC-E588550?queryID=0925afc4021cf3565d39d117fae6b738
https://www.lgcstandards.com/CR/en/7-Epi-Lincomycin-Hydrochloride-Salt/p/TRC-E588550
https://pubchem.ncbi.nlm.nih.gov/compound/7-Epi-lincomycin-_hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/7-Epilincomycin
https://pubchem.ncbi.nlm.nih.gov/compound/7-Epilincomycin
https://pubchem.ncbi.nlm.nih.gov/compound/7-Epilincomycin
https://pubchem.ncbi.nlm.nih.gov/compound/7-Epilincomycin
https://pubchem.ncbi.nlm.nih.gov/compound/7-Epilincomycin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


At sub-inhibitory concentrations, lincomycin acts not as a simple inhibitor but as a signaling

molecule, particularly in Streptomyces species. This effect leads to the potentiation of

secondary metabolite production. The proposed pathway involves the antibiotic inducing a

cellular stress response that triggers the expression of otherwise cryptic or low-expressed gene

clusters.

The diagram below illustrates this signaling cascade in the model organism Streptomyces

coelicolor.

Trigger Cellular Response Outcome

Sub-inhibitory
Lincomycin

50S Ribosomal
Subunit

 Binds to Ribosome Stalling &
Protein Synthesis

Perturbation

Cellular Stress
Response

Upregulation of
actII-ORF4 Gene

Increased Actinorhodin
(Secondary Metabolite)

Production

Click to download full resolution via product page

Caption: Lincomycin-induced secondary metabolite production pathway.

This signaling activity suggests that lincosamides could be used as chemical probes to unlock

novel bioactive compounds from microbial sources.[2][11][12][13]

**4. Experimental Protocols
Quantitative Analysis by High-Performance Liquid
Chromatography (HPLC)
The following protocol is a representative method for the quantification of lincosamides,

adaptable for 7-Epi lincomycin hydrochloride in bulk materials or pharmaceutical

formulations. This method is based on established protocols for lincomycin analysis.[14][15][16]

[17]

Objective: To determine the purity and concentration of 7-Epi lincomycin hydrochloride.

Instrumentation and Materials:
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HPLC system with UV detector

C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Ortho-phosphoric acid or Phosphate buffer

Purified water (e.g., Milli-Q)

7-Epi Lincomycin Hydrochloride reference standard

Volumetric flasks, pipettes, and syringes

Syringe filters (0.45 µm)

Chromatographic Conditions:

Parameter Condition

Mobile Phase

Varies; a common starting point is

Acetonitrile:Phosphate Buffer (pH 6.0) in a

gradient or isocratic elution. Another option is

Methanol:Water (90:10 v/v).[15][16]

Column C18 Reverse-Phase (250 mm x 4.6 mm, 5 µm)

Flow Rate 1.0 mL/min

Detection Wavelength 220 nm or 254 nm[15][16]

Injection Volume 20 µL

Column Temperature Ambient or controlled (e.g., 30°C)

Procedure:
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Standard Solution Preparation: Accurately weigh a suitable amount of 7-Epi lincomycin
hydrochloride reference standard and dissolve it in the mobile phase or a suitable diluent

(e.g., water/methanol) to prepare a stock solution (e.g., 100 µg/mL).

Calibration Curve: Prepare a series of dilutions from the stock solution to create calibration

standards across a relevant concentration range (e.g., 5-25 µg/mL).[15]

Sample Preparation: Prepare the test sample by accurately weighing and dissolving it in the

same diluent used for the standards to achieve a concentration within the calibration range.

Filter the final solution through a 0.45 µm syringe filter before injection.

Analysis: Inject the standard solutions and the sample solution into the HPLC system.

Quantification: Record the peak area from the chromatograms. Construct a calibration curve

by plotting the peak area against the concentration of the standards. Determine the

concentration of the sample from the calibration curve.

Method Validation Parameters: The method should be validated according to ICH guidelines,

assessing parameters such as:

Linearity: Confirmed by the correlation coefficient (r²) of the calibration curve, which should

be >0.999.

Accuracy: Determined by recovery studies (typically 98-102%).

Precision: Assessed as the relative standard deviation (RSD), which should be <2%.

Limit of Detection (LOD) & Limit of Quantitation (LOQ): Experimentally determined (e.g.,

LOD ~0.8 µg/mL, LOQ ~2.5 µg/mL, values are method-dependent).[15]

The workflow for this analytical protocol is visualized below.
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Caption: General workflow for HPLC analysis of 7-Epi Lincomycin HCl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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